3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 3-methyl-N-[(5-methyl-1H-pyrazol-4-yl)methyl]aniline
• InChI: InChI=1S/C12H15N3/c1-9-4-3-5-12(6-9)13-7-11-8-14-15-10(11)2/h3-6,8,13H,7H2,1-2H3,(H,14,15)
• InChI Key: IZHBQWBMLAPGPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NCC2=C(NN=C2)C

Description

3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is a substituted aniline derivative featuring a pyrazole moiety. This article compares its structural, synthetic, and physicochemical properties with similar compounds to highlight key distinctions and trends.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline typically involves the reaction of 3-methyl-1H-pyrazole with an appropriate aniline derivative. One common method includes the use of a base such as sodium hydride to deprotonate the pyrazole, followed by the addition of the aniline derivative under controlled conditions . The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aniline moiety can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like halides in the presence of a base.

Major Products Formed

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anticancer and antimicrobial properties.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Structural Features

The target compound consists of a 3-methylaniline group linked via a methylene bridge to a 3-methylpyrazole ring. Substituent variations in analogous compounds significantly influence electronic and steric properties:

Compound Name	Key Structural Variations	Reference
3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline	3-Me aniline, 3-Me pyrazole	N/A
2-Fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline	2-F aniline (enhanced electronegativity)
3-Chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline	3-Cl, 4-F aniline; 4-MeO-phenyl and phenyl groups on pyrazole (increased steric bulk)
4-Methyl-N-[(2-methyl-1H-indol-3-yl)(3-pyridinyl)methyl]aniline	Indole and pyridine rings (expanded aromatic system)
4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline	Three pyrazole groups (high steric hindrance, potential for polymorphism)

Key Insight : Halogenation (e.g., F, Cl) increases electronegativity, while bulky substituents (e.g., methoxyphenyl) hinder molecular packing. Indole and pyridine systems enhance π-π stacking capabilities .

Physicochemical Properties

Critical properties include molecular weight, solubility, and crystallinity:

Compound Name	Molecular Weight	Key Properties	Reference
3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline	~201.27	Moderate lipophilicity (predicted)	N/A
2-Fluoro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline	205.23	High purity (>99% by GC), low chiral centers
4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline	414.50	Polymorphism observed; computational studies suggest varied solid-state packing
4-(3-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)aniline	225.25	Higher nitrogen content (potential for hydrogen bonding)

Insights :

• Fluorination (e.g., ) slightly increases molecular weight without significantly altering solubility.
• Polymorphism in tris-pyrazole derivatives () underscores the impact of steric complexity on crystallinity.

Biological Activity

3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. Characterized by the presence of a pyrazole moiety and an aniline backbone, this compound has been the subject of various studies aimed at understanding its pharmacological properties.

Chemical Structure and Properties

The molecular formula for 3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is $C_{11}H_{14}N_{4}$, with a molecular weight of approximately 202.25 g/mol. The compound's structure includes a methyl group attached to both the aniline and pyrazole rings, which may influence its reactivity and biological interactions.

Biological Activity Overview

Research indicates that 3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline exhibits various biological activities, including:

• Antitumor Activity : Preliminary studies suggest that similar compounds in the pyrazole class display significant antitumor effects, particularly against breast cancer (MCF-7) and melanoma (B16-F10) cell lines, with IC50 values indicating potent antiproliferative activity .
• Enzyme Inhibition : The compound may interact with key enzymes involved in cellular signaling and metabolic pathways, potentially acting as an inhibitor for cyclin-dependent kinases (CDKs), which are critical in cell cycle regulation .

The biological activity of 3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline is hypothesized to involve:

• Binding Affinity : Studies on related compounds have shown that the pyrazole moiety enhances binding affinity to specific enzymes through hydrogen bonding and hydrophobic interactions.
• Molecular Docking Studies : Computational docking simulations have been utilized to predict how this compound interacts with target proteins, providing insights into its potential efficacy as a therapeutic agent .

Comparative Analysis with Related Compounds

To better understand the unique properties of 3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline, a comparison with structurally similar compounds is essential. The following table summarizes key differences:

Compound Name	Structural Features	Biological Activity
3-Methyl-1H-pyrazole	Pyrazole ring	Precursor for synthesis
N-Methyl-3-methyl-1H-pyrazole	Similar pyrazole structure	Different methyl substitution pattern
4-Chloro-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline	Chloro substitution	Enhanced reactivity and potential activity
2-(3-Pyrazolyl)methylaniline	Pyrazole ring	Different substitution on aniline

Case Studies

Several studies highlight the biological potential of compounds related to 3-Methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline:

• Antitumor Efficacy : A study demonstrated that derivatives similar to this compound exhibited IC50 values as low as 0.98 μM against CDK2, showcasing strong inhibitory effects on tumor growth in vitro .
• Enzyme Inhibition Profiles : Research has shown that certain pyrazole derivatives can inhibit enzymes such as carbonic anhydrase and histone deacetylases, which are implicated in various diseases including cancer and neurodegenerative disorders .

Q & A

Q. Table 1: Structural Analogs and Key Differences

Compound	Substituent Variation	Biological Activity Difference
3-(1-Allyl-1H-pyrazol-4-yl)aniline	Allyl group at pyrazole N1	Higher reactivity for cross-linking
3-Methyl-N-[(5-methylthiophen-2-yl)methyl]aniline	Thiophene vs. pyrazole	Enhanced π-π stacking with aromatic residues

Advanced: What computational methods predict the compound’s stability and interaction mechanisms?

Answer:

• Density Functional Theory (DFT) : Calculates molecular geometry, frontier orbitals (HOMO/LUMO), and electrostatic potential surfaces. For example, DFT studies on 4-((pyrrolidin-1-ylsulfonyl)methyl)aniline show strong correlation between experimental and computed bond lengths (<0.02 Å deviation) .
• Molecular Dynamics (MD) : Simulates solvation effects and conformational flexibility.
• Hirshfeld Surface Analysis : Maps intermolecular interactions (e.g., hydrogen bonds, C–H···π contacts) in crystal packing, which influence stability .

Methodological: How can crystallographic challenges (e.g., twinning, low resolution) be addressed during structural refinement?

Answer:

• SHELX Suite : SHELXL handles twinning by refining twin laws and partitioning overlapping reflections. SHELXD solves phases for high-throughput structures .
• High-resolution data : Collect data at synchrotron sources to improve resolution (<1.0 Å). For low-resolution data, constraints (e.g., rigid-body refinement) stabilize refinement .
• Validation tools : Check for overfitting using R-free values and electron density maps.

Advanced: What strategies optimize the compound’s pharmacokinetic properties for in vivo studies?

Answer:

• Lipophilicity adjustment : Introduce polar groups (e.g., –OH, –SO₂–) to improve solubility. Analogs with thiophene moieties show increased hydrophobicity, enhancing blood-brain barrier penetration .
• Metabolic stability : Replace labile methyl groups with fluorinated analogs to resist CYP450 oxidation.
• Prodrug design : Mask the aniline NH₂ group with acetyl or sulfonamide protectors to enhance oral bioavailability .